Cas no 380348-73-2 (12-formyl-8,11-dimethyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile)

• Product Name: 12-formyl-8,11-dimethyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile
• CAS No: 380348-73-2
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 5449124
• PubChem ID: 2376889
• Update Time: 2023-11-27

12-formyl-8,11-dimethyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-formyl-3,5-dimethyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
• 12-formyl-8,11-dimethyl-13-oxo-1,8-diazatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile
• Z56822254
• 2-formyl-3,5-dimethyl-1-oxo-1,5-dihydrobenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
• EN300-26603105
• 380348-73-2
• AKOS030697216
• Oprea1_652329
• 2-Formyl-1,5-dihydro-3,5-dimethyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
• 12-formyl-8,11-dimethyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile

• Inchi： 1S/C15H11N3O2/c1-9-10(7-16)14-17(2)12-5-3-4-6-13(12)18(14)15(20)11(9)8-19/h3-6,8H,1-2H3
• InChI Key： BBDJYEAURIDAFI-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C(C)=C(C=O)C(=O)N1C1=CC=CC=C1N2C

Computed Properties

• Exact Mass: 265.085126602g/mol
• Monoisotopic Mass: 265.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.2±42.0 °C(Predicted)
• pka: -0.72±0.70(Predicted)